N-(4-nitrophenyl)nonanamide
Cat. No. B8406064
M. Wt: 278.35 g/mol
InChI Key: CUBPKHZZKBCUMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04663353
Procedure details
p-Nitroaniline, 13.0 g (0.094 mole), is dissolved in 200 ml dichloroethane, containing 25 ml pyridine. The solution is stirred at 50° C. while nonanoylchloride, 16.5 g (0.094 mole), is added slowly. The solution is stirred for 2 hours. Excess pyridine is removed by washing the product with 4N hydrochloric acid. The product is then passed through a florisil column and crystallized at -20° C. There is obtained N-(4-nitrophenyl) nonanamide, (M.P. 76.0°-76.5°). Analysis shows 9.91% nitrogen as against a calculated value of 10.06% for C15H21N2O3.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:10]=[CH:9][C:7]([NH2:8])=[CH:6][CH:5]=1)([O-:3])=[O:2].N1C=CC=CC=1.[C:17](Cl)(=[O:26])[CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH3:25]>ClC(Cl)C>[N+:1]([C:4]1[CH:10]=[CH:9][C:7]([NH:8][C:17](=[O:26])[CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH3:25])=[CH:6][CH:5]=1)([O-:3])=[O:2]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(N)C=C1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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ClC(C)Cl
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Step Two
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCCCCC)(=O)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The solution is stirred for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is added slowly
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CUSTOM
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Type
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CUSTOM
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Details
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Excess pyridine is removed
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WASH
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Type
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WASH
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Details
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by washing the product with 4N hydrochloric acid
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CUSTOM
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Type
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CUSTOM
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Details
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crystallized at -20° C
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)NC(CCCCCCCC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
